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Compound Name: Pyriminostrobin

Cat. No.: B1429120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyriminostrobin is a member of the strobilurin class of agrochemicals, which are known for

their fungicidal and, in some cases, insecticidal or acaricidal activity. The mode of action for this

class of compounds is the inhibition of mitochondrial respiration by binding to the Quinone

outside (Qo) site of Complex III in the electron transport chain.[1][2] This disruption of energy

production is lethal to target organisms. While the primary mode of action is well-understood,

the systemic movement of Pyriminostrobin within a plant is a critical factor in determining its

overall efficacy and application strategy.

These application notes provide a detailed experimental framework for researchers to assess

the systemic properties of Pyriminostrobin. The protocols outlined below will enable the

characterization of its uptake, translocation, and distribution within plants, providing valuable

data for the development of effective crop protection strategies.

Theoretical Framework: Systemic Movement of
Agrochemicals
The systemic movement of a chemical in a plant can occur through three primary pathways:

Apoplastic (Xylem) Movement: The compound is taken up by the roots and moves upwards

with the flow of water and nutrients in the xylem. This is often referred to as acropetal
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movement.

Symplastic (Phloem) Movement: The compound is absorbed by the leaves and moves both

upwards and downwards to other plant parts, including roots and new growth, via the

phloem. This is known as basipetal and acropetal movement.

Translaminar Movement: The compound moves from the upper surface of a leaf to the lower

surface.

The extent and direction of movement are influenced by the physicochemical properties of the

compound, the plant species, and environmental conditions.

Experimental Objectives
The primary objectives of the following experimental protocols are to:

Determine if Pyriminostrobin can be taken up by plant roots from a hydroponic medium.

Quantify the extent and rate of acropetal (upward) translocation of Pyriminostrobin from the

roots to the shoots.

Assess the potential for foliar uptake and subsequent translocation of Pyriminostrobin to

other parts of the plant.

Evaluate the biological efficacy of translocated Pyriminostrobin against a target pest or

pathogen in untreated plant tissues.

Experimental Workflow
The overall experimental workflow is depicted in the diagram below. It follows a logical

progression from initial uptake studies to the assessment of biological activity of the

translocated compound.

Caption: Experimental workflow for assessing the systemic properties of Pyriminostrobin.

Experimental Protocols
Plant Material and Growth Conditions
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Plant Species: Rice (Oryza sativa) or Tomato (Solanum lycopersicum) are recommended as

model systems.

Growth Medium: For root uptake studies, plants should be grown hydroponically. For foliar

application studies, plants can be grown in a soil-less potting mix.

Growth Conditions: Maintain plants in a controlled environment chamber with a 16-hour

light/8-hour dark photoperiod, a temperature of 25-28°C, and a relative humidity of 60-70%.

Protocol 1: Root Uptake and Acropetal Translocation
Objective: To determine if Pyriminostrobin is taken up by the roots and translocated to the

aerial parts of the plant.

Materials:

Healthy, 4-week-old rice or tomato plants grown hydroponically.

Pyriminostrobin analytical standard.

Nutrient solution (e.g., Hoagland solution).

Glass beakers or hydroponic containers.

Analytical balance, volumetric flasks, and pipettes.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Procedure:

Prepare a stock solution of Pyriminostrobin in a suitable solvent (e.g., acetone or DMSO).

Prepare the treatment solution by spiking the hydroponic nutrient solution with

Pyriminostrobin to final concentrations of 1, 5, and 10 mg/L. Include a control group with no

Pyriminostrobin.

Carefully transfer the hydroponically grown plants to the treatment solutions, ensuring the

roots are fully submerged.
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At designated time points (e.g., 24, 48, 72, and 96 hours), harvest three plants from each

treatment group.

Gently wash the roots with clean water to remove any surface-adhered Pyriminostrobin.

Separate the plants into roots, stems, and leaves.

Record the fresh weight of each tissue sample.

Freeze the samples immediately in liquid nitrogen and store at -80°C until analysis.

Extract Pyriminostrobin from the plant tissues using an appropriate method (e.g.,

QuEChERS).

Quantify the concentration of Pyriminostrobin in each tissue extract using a validated LC-

MS/MS method.[3]

Protocol 2: Foliar Application and Translocation
Objective: To assess the uptake of Pyriminostrobin through the leaves and its subsequent

movement within the plant.

Materials:

Healthy, 4-week-old rice or tomato plants grown in pots.

Pyriminostrobin analytical standard.

Formulation of Pyriminostrobin suitable for foliar application.

Micropipette or microsyringe.

LC-MS/MS system.

Procedure:

Select a fully expanded, healthy leaf on each plant for treatment.
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Apply a precise volume (e.g., 10 µL) of the Pyriminostrobin formulation to the adaxial

(upper) surface of the selected leaf.

To prevent runoff, the application can be confined to a small area using a lanolin ring.

Cover the treated leaf with a small plastic bag for 24 hours to maintain humidity and enhance

absorption.

At designated time points (e.g., 24, 48, 72, and 96 hours), harvest the plants.

Separate the plant into the treated leaf, untreated leaves above the treated leaf, untreated

leaves below the treated leaf, stem, and roots.

Wash the surface of the treated leaf with a suitable solvent to remove any unabsorbed

residue.

Process and analyze the different plant tissues for Pyriminostrobin concentration as

described in Protocol 1.

Protocol 3: Bio-efficacy of Translocated Pyriminostrobin
Objective: To determine if the translocated Pyriminostrobin is present in sufficient

concentrations in untreated tissues to be biologically active against a target organism.

Materials:

Plants treated with Pyriminostrobin as described in Protocol 1 or 2.

A susceptible target pest (e.g., spider mites) or pathogen (e.g., a fungal pathogen sensitive

to strobilurins).

Controlled environment for infestation/inoculation.

Procedure:

Following the treatment period in Protocol 1 or 2, select untreated leaves from the treated

plants.
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Inoculate or infest these untreated leaves with the target pathogen or pest.

Include untreated leaves from control (untreated) plants as a positive control for disease/pest

development.

Maintain the plants under conditions conducive to disease or pest development.

After a suitable incubation period, assess the level of disease severity or pest infestation on

the untreated leaves.

Compare the results from the Pyriminostrobin-treated plants with the control plants to

determine if the translocated compound provided any protective effect.

Data Presentation
Quantitative data from the experiments should be summarized in the following tables for clear

comparison.

Table 1: Concentration of Pyriminostrobin in Plant Tissues Following Root Application
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Time (hours)
Treatment
Conc. (mg/L)

Root Conc.
(µg/g FW)

Stem Conc.
(µg/g FW)

Leaf Conc.
(µg/g FW)

24 1

5

10

48 1

5

10

72 1

5

10

96 1

5

10

Table 2: Concentration of Pyriminostrobin in Plant Tissues Following Foliar Application

Time
(hours)

Treated
Leaf Conc.
(µg/g FW)

Upper
Leaves
Conc. (µg/g
FW)

Lower
Leaves
Conc. (µg/g
FW)

Stem Conc.
(µg/g FW)

Root Conc.
(µg/g FW)

24

48

72

96

Table 3: Bio-efficacy of Translocated Pyriminostrobin
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Treatment Plant Part Assayed
Disease Severity
(%) or Pest Count

% Control

Control (Untreated) Untreated Leaf 0

Pyriminostrobin (Root

App.)
Untreated Leaf

Pyriminostrobin (Foliar

App.)
Untreated Leaf

Signaling Pathway and Mode of Action
The systemic properties of Pyriminostrobin are a physical process of translocation, while its

mode of action is at the cellular level. The following diagram illustrates the molecular target of

Pyriminostrobin.

Caption: Mode of action of Pyriminostrobin, inhibiting Complex III of the mitochondrial

electron transport chain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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